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Abstract

DNA topoisomerases are ubiquitous and essential enzymes that modulate the topological state
of DNA, playing critical roles in fundamental cellular processes such as replication,
transcription, chromosome segregation, and DNA repair.[1][2] By introducing transient single-
or double-stranded breaks in the DNA backbone, these enzymes can relieve supercoiling,
untangle concatenated DNA molecules, and resolve knots.[3] Their indispensable functions and
the cytotoxic consequences of stabilizing their cleavage complexes make them prominent
targets for antibacterial and anticancer therapies.[4][5] This guide provides a comprehensive
overview of the different types of topoisomerase enzymes, their intricate mechanisms of action,
and their roles in cellular signaling pathways. Furthermore, it presents detailed experimental
protocols for key assays used to study their activity and inhibition, along with a compilation of
guantitative data to facilitate comparative analysis.
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Classification and Function of Topoisomerase
Enzymes

Topoisomerases are broadly classified into two main types, Type | and Type Il, based on
whether they cleave one or both strands of the DNA duplex, respectively. These types are
further subdivided into distinct subfamilies based on their structure, mechanism, and
evolutionary lineage.

Type | Topoisomerases

Type | topoisomerases create transient single-strand breaks in DNA, allowing for the passage
of another strand or the rotation of the DNA around the intact strand to relieve torsional stress.
This process does not require ATP, with the exception of reverse gyrase. They change the
linking number of DNA in steps of one.

o Type IA Topoisomerases: These enzymes form a covalent intermediate with the 5'-phosphate
of the cleaved DNA strand. They operate via a "strand passage" mechanism, where an intact
DNA strand is passed through the single-strand break before resealing. Type 1A
topoisomerases, such as bacterial Topo | and Topo I, primarily relax negatively supercoiled
DNA. Reverse gyrase, found in thermophilic archaea and some bacteria, is a unique Type IA
enzyme that can introduce positive supercoils into DNA in an ATP-dependent manner.

e Type IB Topoisomerases: In contrast, Type IB topoisomerases form a covalent bond with the
3'-phosphate of the incised DNA strand. Their mechanism is described as "controlled
rotation,” where the broken DNA strand swivels around the intact strand to relax both positive
and negative supercoils. Eukaryotic nuclear Topoisomerase | (Topl) is a well-characterized
example of a Type IB enzyme and a major target for anticancer drugs like camptothecin.

o Type IC Topoisomerases: This is a smaller and structurally distinct subfamily, with
Topoisomerase V (Topo V) from the hyperthermophilic archaeon Methanopyrus kandleri
being the primary example. While it shares the 3'-phosphate covalent intermediate and
controlled rotation mechanism with Type IB enzymes, it has no sequence or structural
homology to other topoisomerases.

Type Il Topoisomerases
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Type Il topoisomerases catalyze the passage of an intact double-stranded DNA segment
through a transient double-strand break that they introduce in another part of the DNA
molecule. This intricate process is ATP-dependent and changes the DNA linking number in
steps of two. These enzymes are crucial for decatenating intertwined daughter chromosomes
following replication and for unknotting DNA.

e Type IIA Topoisomerases: This subfamily includes eukaryotic Topoisomerase Il (a and 3
isoforms), bacterial DNA gyrase, and bacterial Topoisomerase IV. They are homodimers and
create a 4-base pair staggered double-strand break, forming a covalent intermediate with
both 5'-phosphates. DNA gyrase is unique in its ability to introduce negative supercoils into
DNA. Eukaryotic Topo lla is essential for chromosome segregation during mitosis, while Topo
[IB is involved in transcriptional regulation.

e Type IIB Topoisomerases: This group is structurally and mechanistically distinct from Type
[IA enzymes and includes Topoisomerase VI, found in archaea and some plants. They are
heterotetramers and introduce a 2-base pair staggered double-strand break.

In prokaryotes, DNA gyrase (a Type IlIA topoisomerase) is a key enzyme that introduces
negative supercoils, while eukaryotes primarily utilize Type | topoisomerases to relax supercoils
generated during replication and transcription.

Mechanisms of Action: Visualized

The distinct mechanisms of Type | and Type Il topoisomerases are fundamental to their
biological roles. The following diagrams, generated using the DOT language, illustrate these
processes.
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Caption: Hierarchical classification of topoisomerase enzymes.
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Caption: Type IA/IIA strand passage mechanism workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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